Cas no 2137143-72-5 (5-{3-[(1S)-1-hydroxyethyl]azetidin-1-yl}furan-2-carbaldehyde)

• Product Name: 5-{3-[(1S)-1-hydroxyethyl]azetidin-1-yl}furan-2-carbaldehyde
• CAS No: 2137143-72-5
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 6185920
• PubChem ID: 165742159
• Update Time: 2025-10-25

5-{3-[(1S)-1-hydroxyethyl]azetidin-1-yl}furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2137143-72-5
• EN300-726003
• 5-{3-[(1S)-1-hydroxyethyl]azetidin-1-yl}furan-2-carbaldehyde

• Inchi： 1S/C10H13NO3/c1-7(13)8-4-11(5-8)10-3-2-9(6-12)14-10/h2-3,6-8,13H,4-5H2,1H3/t7-/m0/s1
• InChI Key： ONXCTTOXLVRNKG-ZETCQYMHSA-N
• SMILES： O[C@@H](C)C1CN(C2=CC=C(C=O)O2)C1

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 53.7Ų

Additional information on 5-{3-[(1S)-1-hydroxyethyl]azetidin-1-yl}furan-2-carbaldehyde

5-{3-[(1S)-1-hydroxyethyl]azetidin-1-yl}furan-2-carbaldehyde: A Comprehensive Overview

The compound 5-{3-[(1S)-1-hydroxyethyl]azetidin-1-yl}furan-2-carbaldehyde, with the CAS number 2137143-72-5, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features, which include a furan ring system, an azetidine moiety, and a hydroxyethyl group. These structural elements contribute to its potential as a bioactive agent in various therapeutic applications.

Recent studies have highlighted the importance of azetidine-containing compounds in drug discovery. Azetidine, a four-membered ring structure, is known for its rigidity and ability to form stable interactions with biological targets. In the case of 5-{3-[(1S)-1-hydroxyethyl]azetidin-1-yl}furan-2-carbaldehyde, the azetidine ring is substituted with a hydroxyethyl group at the 3-position, which introduces additional flexibility and hydrogen bonding potential. This makes the compound an attractive candidate for exploring interactions with enzymes, receptors, and other biomolecules.

The furan ring system in this compound adds another layer of complexity to its structure. Furan derivatives are well-known for their ability to participate in π–π interactions and other non-covalent interactions, which are crucial for binding to biological targets. The aldehyde group at the 2-position of the furan further enhances the compound's reactivity and functional versatility. This combination of structural features makes 5-{3-[(1S)-1-hydroxyethyl]azetidin-1-yl}furan-2-carbaldehyde a promising lead compound for drug development.

In terms of synthesis, researchers have developed efficient methods to construct this compound. One common approach involves the use of azetidine intermediates and subsequent alkylation or acylation steps to introduce the hydroxyethyl and aldehyde groups. The stereochemistry at the hydroxyethyl group (S configuration) is critical for maintaining the compound's bioactivity, as stereochemical variations can significantly impact molecular recognition and binding affinity.

Recent research has focused on evaluating the pharmacological properties of 5-{3-[(1S)-1-hydroxyethyl]azetidin-1-yl}furan-2-carbaldehyde. In vitro studies have demonstrated its potential as an inhibitor of certain enzymes, particularly those involved in metabolic pathways. Additionally, preliminary in vivo studies suggest that the compound may exhibit favorable pharmacokinetic properties, including good absorption and moderate clearance rates.

The application of computational chemistry tools has further enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed that 5-{3-[(1S)-1-hydroxyethyl]azetidin-1-yl}furan-2-carbaldehyde can bind effectively to specific pockets on target proteins, with key interactions involving hydrogen bonding between the hydroxyethyl group and amino acid residues. These findings provide valuable insights into optimizing the compound's bioactivity through structural modifications.

In conclusion, 5-{3-[(1S)-1-hydroxyethyl]azetidin-1-yli-2-carbaldehydefuran-2-carbaldehydefuran-2-carbaldehydefuran-2-carbaldehydefuran-2-carbaldehydefuran-2-carbaldehydefuran-2-carbaldehydefuran-2-carbaldehydefuran< em>- em > 。